Cas no 1696306-35-0 (ethyl(3-methoxycyclobutyl)methylamine)

• Product Name: ethyl(3-methoxycyclobutyl)methylamine
• CAS No: 1696306-35-0
• MF: C₈H₁₇NO
• MW: 143.226682424545
• MDL: MFCD30499383
• CID: 5181212
• PubChem ID: 106824556
• Update Time: 2025-05-19

ethyl(3-methoxycyclobutyl)methylamine Chemical and Physical Properties

Names and Identifiers

• Cyclobutanemethanamine, N-ethyl-3-methoxy-
• ethyl(3-methoxycyclobutyl)methylamine

• MDL： MFCD30499383
• Inchi： 1S/C8H17NO/c1-3-9-6-7-4-8(5-7)10-2/h7-9H,3-6H2,1-2H3
• InChI Key： XQJXZNXMAQVENP-UHFFFAOYSA-N
• SMILES： C1(CNCC)CC(OC)C1

Additional information on ethyl(3-methoxycyclobutyl)methylamine

Professional Introduction to Ethyl(3-methoxycyclobutyl)methylamine (CAS No. 1696306-35-0)

Ethyl(3-methoxycyclobutyl)methylamine, a compound with the chemical identifier CAS No. 1696306-35-0, represents a significant advancement in the realm of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug development and synthetic chemistry. The presence of both an ethyl group and a 3-methoxycyclobutyl moiety contributes to its versatile reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The< strong>ethyl(3-methoxycyclobutyl)methylamine molecule exhibits a distinct spatial arrangement that influences its interaction with biological targets. This structural feature is particularly intriguing for researchers exploring novel pharmacophores, as it offers a balance between lipophilicity and polarizability. Such properties are often critical in determining the efficacy and selectivity of a drug candidate.

Recent studies have highlighted the compound's role in the development of bioactive molecules. For instance, researchers have investigated its potential as a precursor in the synthesis of ligands for G-protein coupled receptors (GPCRs). GPCRs are integral to numerous physiological processes, and modulating their activity has been a cornerstone of modern drug design. The cyclobutyl ring in ethyl(3-methoxycyclobutyl)methylamine provides a rigid scaffold that can mimic natural binding pockets, thereby facilitating the design of high-affinity ligands.

In addition to its applications in GPCR research, ethyl(3-methoxycyclobutyl)methylamine has shown promise in the development of central nervous system (CNS) therapeutics. The methoxy group attached to the cyclobutyl ring introduces a degree of electronic richness that can influence the compound's ability to cross the blood-brain barrier. This characteristic is particularly relevant for drugs targeting neurological disorders, where access to the central nervous system is often a limiting factor.

The synthesis of ethyl(3-methoxycyclobutyl)methylamine involves multi-step organic transformations that showcase the ingenuity of modern synthetic chemistry. Key steps typically include nucleophilic substitution reactions, cyclization processes, and protection-deprotection strategies. These synthetic methodologies not only highlight the compound's complexity but also demonstrate its feasibility as an intermediate in larger synthetic schemes.

From a computational chemistry perspective, ethyl(3-methoxycyclobutyl)methylamine has been subjected to extensive molecular modeling studies. These studies aim to elucidate its interactions with biological targets at an atomic level. By leveraging advanced computational techniques such as molecular dynamics simulations and quantum mechanical calculations, researchers can predict binding affinities and optimize lead structures before experimental validation.

The pharmacological profile of ethyl(3-methoxycyclobutyl)methylamine is further enhanced by its ability to undergo metabolic transformations. These transformations can yield bioactive derivatives with altered pharmacokinetic properties. For example, oxidation or reduction of functional groups within the molecule can lead to metabolites with enhanced solubility or prolonged half-life. Such metabolic considerations are crucial in drug development, as they directly impact the overall therapeutic window.

Industrial applications of ethyl(3-methoxycyclobutyl)methylamine have also been explored beyond academic research. Pharmaceutical companies have shown interest in scaling up its production for use in large-scale synthesis programs. This interest underscores the compound's commercial viability and potential impact on drug discovery pipelines. The ability to produce this intermediate efficiently is essential for translating laboratory findings into viable therapeutics.

The future prospects for ethyl(3-methoxycyclobutyl)methylamine are promising, with ongoing research uncovering new applications and synthetic pathways. As our understanding of molecular interactions deepens, so too does our ability to harness this compound's potential. Collaborative efforts between academia and industry are likely to drive innovation, leading to novel therapeutic agents that address unmet medical needs.